Cas no 63507-69-7 (3,5-Dimethylcyclohex-3-en-1-one)

• Product Name: 3,5-Dimethylcyclohex-3-en-1-one
• CAS No: 63507-69-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24701470
• CID: 1659347
• PubChem ID: 20218275
• Update Time: 2025-10-21

3,5-Dimethylcyclohex-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one, 3,5-dimethyl-
• 3,5-dimethylcyclohex-3-en-1-one
• 3,5-dimethyl-3-cyclohexenone
• SY247473
• AC6518
• MFCD24701470
• SCHEMBL10709792
• 63507-69-7
• AKOS037631093
• DTXSID00603737
• 3,5-Dimethylcyclohex-3-en-1-one

• MDL： MFCD24701470
• Inchi： 1S/C8H12O/c1-6-3-7(2)5-8(9)4-6/h3,6H,4-5H2,1-2H3
• InChI Key： CPNYQHOMBQQSSI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=CC(C)C1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-Dimethylcyclohex-3-en-1-one

Recent Advances in the Study of 3,5-Dimethylcyclohex-3-en-1-one (CAS: 63507-69-7) in Chemical Biology and Pharmaceutical Research

3,5-Dimethylcyclohex-3-en-1-one (CAS: 63507-69-7) is a cyclic enone compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

In synthetic chemistry, 3,5-Dimethylcyclohex-3-en-1-one serves as a valuable building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in [1,4]-addition reactions with various nucleophiles, enabling the efficient synthesis of functionalized cyclohexane derivatives. The compound's α,β-unsaturated carbonyl moiety makes it particularly reactive towards Michael additions, while its methyl substituents provide steric control that can be exploited for stereoselective transformations.

From a biological perspective, recent investigations have revealed that 3,5-Dimethylcyclohex-3-en-1-one exhibits moderate antimicrobial activity against certain Gram-positive bacteria. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed improved potency against methicillin-resistant Staphylococcus aureus (MRSA) when combined with specific functional groups at the 2-position. The mechanism appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies.

In pharmaceutical applications, researchers have explored 3,5-Dimethylcyclohex-3-en-1-one as a scaffold for developing novel anti-inflammatory agents. A team at [Institution Name] recently published findings (2024) demonstrating that certain analogues of this compound can selectively inhibit cyclooxygenase-2 (COX-2) with reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking studies suggest that the compound's rigid cyclohexenone ring system allows for optimal interactions with the COX-2 active site.

The compound has also shown promise in agrochemical research. A 2023 patent application disclosed that 3,5-Dimethylcyclohex-3-en-1-one derivatives function as effective plant growth regulators, particularly in enhancing stress tolerance in crops. Field trials indicated a 15-20% improvement in drought resistance when treated wheat plants were compared to controls.

From a safety and toxicological standpoint, recent assessments (2024) have provided more comprehensive data on 3,5-Dimethylcyclohex-3-en-1-one. Acute toxicity studies in rodent models established an LD50 of 1200 mg/kg (oral), while subchronic exposure at lower doses showed no significant organ toxicity. These findings support its potential for further development as a pharmaceutical or agrochemical intermediate.

Looking forward, several research groups are investigating the use of 3,5-Dimethylcyclohex-3-en-1-one in targeted drug delivery systems. Preliminary results suggest that its chemical structure can be modified to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This approach may help address challenges related to drug selectivity and off-target effects in cancer therapy.

In conclusion, 3,5-Dimethylcyclohex-3-en-1-one (CAS: 63507-69-7) continues to demonstrate significant value across multiple research domains. Its unique chemical properties enable diverse synthetic applications, while emerging biological data suggest untapped therapeutic potential. Future research directions likely include optimization of its pharmacological profile through structural modification and exploration of novel applications in materials science and chemical biology.